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Compound of Interest

Compound Name: Glabralide C

Cat. No.: B12397973 Get Quote

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) with comprehensive

disposal and safety information for Glabralide C is not publicly available. The following

guidelines are based on general best practices for the disposal of research-grade chemical

compounds of unknown or uncertain toxicity, with particular consideration for its classification

as a phenolic natural product. Researchers must always consult and adhere to their institution's

specific hazardous waste management protocols and local regulations.

Glabralide C, an organic compound isolated from Astragalus glabrescens, is utilized in

research for its potential neuroprotective properties.[1] Proper handling and disposal are crucial

to ensure personnel safety and environmental protection. This guide provides a procedural

framework for the safe disposal of Glabralide C and associated contaminated materials in a

laboratory environment.

Chemical and Physical Properties of Glabralide C
A summary of the known properties of Glabralide C is presented below. The lack of

comprehensive toxicological and environmental fate data necessitates handling it as a

potentially hazardous substance.
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Property Value Source

CAS Number 2170388-85-7 [2]

Molecular Formula C29H40O4 [1][2]

Molecular Weight 452.6 g/mol [2]

Appearance Powder [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO

[2]

Storage Desiccate at -20°C [2]

Chemical Type Phenol [2]

Experimental Protocol: Disposal of Glabralide C
Waste
This protocol outlines the step-by-step methodology for the safe segregation and disposal of

various forms of Glabralide C waste.

Personal Protective Equipment (PPE)
Before handling Glabralide C in any form, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

properly fitted respirator may be necessary based on institutional assessment.

Waste Segregation and Collection
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Proper segregation at the point of generation is critical. Never mix Glabralide C waste with

general laboratory trash or non-hazardous waste.

Solid Glabralide C Waste:

Collect any unused or expired pure Glabralide C powder in its original container or a

clearly labeled, sealed, and compatible waste container.

Label the container as "Hazardous Waste: Glabralide C (Solid)" and include the

approximate quantity.

Glabralide C Solutions:

Collect all aqueous and organic solutions containing Glabralide C in a dedicated, leak-

proof, and shatter-proof hazardous waste container.

Do not pour Glabralide C solutions down the drain.

Label the container as "Hazardous Waste: Glabralide C in [Solvent Name]" (e.g.,

"Glabralide C in DMSO"). List all solvent components.

Contaminated Labware and Materials:

Collect all materials that have come into contact with Glabralide C, such as pipette tips,

centrifuge tubes, gloves, and bench paper, in a dedicated, sealed plastic bag or container.

Label the container as "Hazardous Waste: Glabralide C Contaminated Debris."

Storage of Hazardous Waste
Store all Glabralide C hazardous waste containers in a designated Satellite Accumulation Area

within the laboratory. This area should be clearly marked, and containers must be kept closed

except when adding waste.

Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the collected hazardous waste. Do not attempt to dispose of the waste through third-
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party vendors or municipal waste streams.

Spill Management
In the event of a spill of Glabralide C powder or solution:

Alert personnel in the immediate area and restrict access.

If the spill is significant or you are not comfortable cleaning it up, contact your institution's

EHS emergency line.

For minor spills, while wearing appropriate PPE, gently cover the spill with an absorbent

material (e.g., vermiculite or sand for powders, absorbent pads for liquids).

Carefully sweep or wipe the material into a designated hazardous waste container.

Clean the spill area with an appropriate solvent, and collect the cleaning materials as

contaminated debris.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

materials related to Glabralide C.

Glabralide C Waste Generated Identify Waste Type
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sealed container.
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leak-proof container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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